Cas no 83948-38-3 ((furan-2-yl)(phenyl)methanamine)

(furan-2-yl)(phenyl)methanamine structure
83948-38-3 structure
Product Name:(furan-2-yl)(phenyl)methanamine
CAS No:83948-38-3
MF:C11H11NO
MW:173.211142778397
CID:727400
PubChem ID:3144389
Update Time:2025-10-05

(furan-2-yl)(phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • Furan-2-yl(phenyl)methanamine
    • 1-(2-furyl)-1-phenylmethanamine
    • 2-Furanmethanamine, a-phenyl-
    • C -FURAN-2-YL- C -PHENYL-METHYLAMINE
    • (furan-2-yl)(phenyl)methanamine
    • A917273
    • Oprea1_283097
    • DTXSID40389780
    • CHEMBL4565682
    • CS-0269751
    • Z99599716
    • MFCD02735562
    • 2-(aminobenzyl)-furan
    • AKOS017277064
    • AKOS000264638
    • EN300-14256
    • 83948-38-3
    • SCHEMBL4523055
    • C-Furan-2-yl-C-phenyl-methylamine
    • Oprea1_703121
    • MDL: MFCD02735562
    • Inchi: 1S/C11H11NO/c12-11(10-7-4-8-13-10)9-5-2-1-3-6-9/h1-8,11H,12H2
    • InChI Key: PUJSAEOHZQWRLE-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C(C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 173.084063974g/mol
  • Monoisotopic Mass: 173.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 39.2Ų

(furan-2-yl)(phenyl)methanamine Security Information

  • Storage Condition:Sealed in dry,2-8°C

(furan-2-yl)(phenyl)methanamine Pricemore >>

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